Cas no 2229522-57-8 (tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate
• CAS No: 2229522-57-8
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5993714
• PubChem ID: 165677596
• Update Time: 2025-06-10

tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate
• 2229522-57-8
• EN300-1886027
• tert-butyl N-[3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propyl]carbamate

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-9-11(8-17)14-10-20-12-6-4-5-7-13(12)21-14/h4-7,11,14H,8-10,17H2,1-3H3,(H,18,19)
• InChI Key： ZLSPJJPPCUQVLX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate (CAS No. 2229522-57-8)

The compound Tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate, identified by its CAS number 2229522-57-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a tert-butyl carbamate moiety linked to an amino-substituted propyl chain and a 2,3-dihydro-1,4-benzodioxin scaffold, has garnered attention for its potential applications in drug development and molecular research.

Recent studies have highlighted the structural and functional significance of the benzodioxin ring system, a motif known for its role in various bioactive compounds. The dihydrobenzodioxin core in this compound contributes to its unique pharmacological properties, enabling interactions with specific biological targets. The presence of an amino group at the propyl chain’s terminus further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The tert-butyl carbamate functional group is particularly noteworthy for its stability and compatibility with various chemical transformations. This feature is crucial in medicinal chemistry, where protecting groups are often employed to prevent unwanted side reactions during synthesis. The carbamate linkage not only stabilizes the molecule but also provides a site for further derivatization, allowing chemists to tailor its properties for specific applications.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are essential steps toward developing novel therapeutic agents. The structure-activity relationship (SAR) of compounds like this one is meticulously studied to optimize their efficacy and minimize potential toxicity. The benzodioxin scaffold, while structurally related to natural products like morphine derivatives, offers a distinct chemical profile that can be exploited for designing new drugs targeting neurological and cardiovascular disorders.

Current research in medicinal chemistry emphasizes the importance of hybrid molecules that combine multiple pharmacophores into a single entity. The Tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate exemplifies this trend by integrating an aminoalkyl chain with a benzodioxin ring, creating a molecule with both spatially separated and interacting functional groups. Such design principles are expected to yield compounds with enhanced binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and protecting group strategies. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures rigorous quality control throughout the process.

From a biological perspective, the amino group and the benzodioxin core are key regions for interaction with biological targets such as enzymes and receptors. Preliminary in vitro studies suggest that this compound exhibits modulatory effects on pathways relevant to inflammation and neurotransmission. These findings align with ongoing research into small-molecule modulators that could serve as leads for treating conditions like depression and chronic pain.

The role of computational chemistry in designing and optimizing molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential drug-likeness issues before experimental synthesis begins. Such virtual screening methods significantly reduce the time and cost associated with hit identification in drug discovery pipelines.

The tert-butyl carbamate group also plays a role in determining the compound’s solubility profile. While it may introduce some hydrophobicity due to the tert-butyl moiety, the overall solubility can be modulated by additional functional groups or salt formation strategies. This balance between hydrophobicity and hydrophilicity is critical for achieving optimal pharmacokinetic properties in vivo.

In conclusion, Tert-butyl N-3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propylcarbamate (CAS No. 2229522-57-8) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—namely the tert-butyl carbamate, the amino-substituted propyl chain, and the benzodioxin scaffold—makes it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this class of compounds, their importance in addressing complex diseases will undoubtedly grow.